Cas no 73109-01-0 (1(2H)-Isoquinolinone, 3-methyl-2-phenyl-)

73109-01-0 structure
Product name:1(2H)-Isoquinolinone, 3-methyl-2-phenyl-
1(2H)-Isoquinolinone, 3-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 3-methyl-2-phenyl-
- 3-methyl-2-phenylisoquinolin-1-one
- 73109-01-0
- DTXSID20502516
- 3-Methyl-2-phenylisoquinolin-1(2H)-one
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- Inchi: InChI=1S/C16H13NO/c1-12-11-13-7-5-6-10-15(13)16(18)17(12)14-8-3-2-4-9-14/h2-11H,1H3
- InChI Key: BDGBZDMODLNWIV-UHFFFAOYSA-N
- SMILES: CC1=CC2=CC=CC=C2C(=O)N1C3=CC=CC=C3
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 20.31
1(2H)-Isoquinolinone, 3-methyl-2-phenyl- Related Literature
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1. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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